Cas no 52418-82-3 (3-Hexanol, 1-iodo-)

3-Hexanol, 1-iodo- structure
Product name:3-Hexanol, 1-iodo-
3-Hexanol, 1-iodo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexanol, 1-iodo-
- 1-iodohexan-3-ol
- 1-iodo-3-hexanol
- 52418-82-3
- DTXSID20596495
- CIMVABGOEOUEFN-UHFFFAOYSA-N
- SCHEMBL11103823
-
- Inchi: InChI=1S/C6H13IO/c1-2-3-6(8)4-5-7/h6,8H,2-5H2,1H3
- InChI Key: CIMVABGOEOUEFN-UHFFFAOYSA-N
- SMILES: CCCC(CCI)O
Computed Properties
- Exact Mass: 228.00069
- Monoisotopic Mass: 228.00111g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 47.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
3-Hexanol, 1-iodo- Related Literature
-
Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
-
Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
-
Alexander G. Zestos,Cheng Yang,Dale Hensley,B. Jill Venton Analyst, 2015,140, 7283-7292
-
Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
-
Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
52418-82-3 (3-Hexanol, 1-iodo-) Related Products
- 1805924-47-3(3-Amino-4-chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine)
- 1242854-76-7(N-(2-methoxyphenyl)methyl-1-{4-oxo-7-phenyl-3H,4H-thieno3,2-dpyrimidin-2-yl}piperidine-3-carboxamide)
- 2228238-92-2(2-(2,3,5,6-tetrafluorophenyl)cyclopropylmethanamine)
- 1699312-55-4(7-methyl-2-(oxolan-2-yl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)
- 321848-16-2(1-4-(4-Methoxyphenyl)-1,3-thiazol-2-yl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)
- 2229416-11-7(N-methyl-1-{3-(propan-2-yl)phenylmethyl}cyclopropan-1-amine)
- 2160963-18-6(4-methanesulfonyl-3-methylbutan-1-amine)
- 620111-34-4(methyl (2E)-3-2-(4-bromophenoxy)-9-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl-2-cyanoprop-2-enoate)
- 1806009-02-8(Methyl 3-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine-5-acetate)
- 1509208-79-0(Pyridine, 2-bromo-6-(1,1-dioxido-2-isothiazolidinyl)-)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
